Cas no 1152980-49-8 (1-tert-Butyl-1H-pyrazol-3-amine)

• Product Name: 1-tert-Butyl-1H-pyrazol-3-amine
• CAS No: 1152980-49-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD11149273
• CID: 894742
• PubChem ID: 13217572
• Update Time: 2025-04-19

1-tert-Butyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-1H-pyrazol-3-amine
• 1-TERT-BUTYL-1H-PYRAZOL-3-AMINE
• 1-tert-butylpyrazol-3-amine
• VLQPUERRGYFDSR-UHFFFAOYSA-N
• CWB98049
• CS-0441391
• SCHEMBL400899
• BS-13246
• 1152980-49-8
• MFCD11149273
• DTXSID20529066
• AKOS000249460
• F30954
• DB-363787
• EN300-43365
• 1-tert-Butyl-1H-pyrazol-3-amine

• MDL： MFCD11149273
• Inchi： 1S/C7H13N3/c1-7(2,3)10-5-4-6(8)9-10/h4-5H,1-3H3,(H2,8,9)
• InChI Key： VLQPUERRGYFDSR-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 247.5±13.0 °C at 760 mmHg
• Flash Point: 103.5±19.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-tert-Butyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)